Cas no 2229538-36-5 (2-(3-fluoro-2-methoxyphenyl)oxirane)

2-(3-fluoro-2-methoxyphenyl)oxirane structure
2229538-36-5 structure
Product Name:2-(3-fluoro-2-methoxyphenyl)oxirane
CAS No:2229538-36-5
MF:C9H9FO2
MW:168.164966344833
CID:6236667
PubChem ID:19702315
Update Time:2024-03-01

2-(3-fluoro-2-methoxyphenyl)oxirane Chemical and Physical Properties

Names and Identifiers

    • 2-(3-fluoro-2-methoxyphenyl)oxirane
    • 2229538-36-5
    • SCHEMBL7786261
    • EN300-1800636
    • Inchi: 1S/C9H9FO2/c1-11-9-6(8-5-12-8)3-2-4-7(9)10/h2-4,8H,5H2,1H3
    • InChI Key: BJIUSQLWXPPVET-UHFFFAOYSA-N
    • SMILES: FC1=CC=CC(=C1OC)C1CO1

Computed Properties

  • Exact Mass: 168.05865769g/mol
  • Monoisotopic Mass: 168.05865769g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 163
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 21.8Ų

2-(3-fluoro-2-methoxyphenyl)oxirane Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1800636-0.05g
2-(3-fluoro-2-methoxyphenyl)oxirane
2229538-36-5
0.05g
$587.0 2023-09-19
Enamine
EN300-1800636-0.1g
2-(3-fluoro-2-methoxyphenyl)oxirane
2229538-36-5
0.1g
$615.0 2023-09-19
Enamine
EN300-1800636-0.25g
2-(3-fluoro-2-methoxyphenyl)oxirane
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0.25g
$642.0 2023-09-19
Enamine
EN300-1800636-0.5g
2-(3-fluoro-2-methoxyphenyl)oxirane
2229538-36-5
0.5g
$671.0 2023-09-19
Enamine
EN300-1800636-1.0g
2-(3-fluoro-2-methoxyphenyl)oxirane
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1g
$743.0 2023-05-23
Enamine
EN300-1800636-2.5g
2-(3-fluoro-2-methoxyphenyl)oxirane
2229538-36-5
2.5g
$1370.0 2023-09-19
Enamine
EN300-1800636-5.0g
2-(3-fluoro-2-methoxyphenyl)oxirane
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5g
$2152.0 2023-05-23
Enamine
EN300-1800636-10.0g
2-(3-fluoro-2-methoxyphenyl)oxirane
2229538-36-5
10g
$3191.0 2023-05-23
Enamine
EN300-1800636-1g
2-(3-fluoro-2-methoxyphenyl)oxirane
2229538-36-5
1g
$699.0 2023-09-19
Enamine
EN300-1800636-5g
2-(3-fluoro-2-methoxyphenyl)oxirane
2229538-36-5
5g
$2028.0 2023-09-19

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